Cas no 924825-04-7 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 924825-04-7
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5427080
• Update Time: 2025-10-16

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxothiolan-3-yl)-1-(4-ethylphenyl)-5-methyltriazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 1-(4-ethylphenyl)-5-methyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H20N4O3S/c1-3-12-4-6-14(7-5-12)20-11(2)15(18-19-20)16(21)17-13-8-9-24(22,23)10-13/h4-7,13H,3,8-10H2,1-2H3,(H,17,21)
• InChI Key： RDFSCUZAURKUDF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CC)C=C2)C(C)=C(C(NC2CCS(=O)(=O)C2)=O)N=N1

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS 924825-04-7)

The compound N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 924825-04-7, represents a significant advancement in the field of medicinal chemistry. This molecule combines a 1,2,3-triazole core with a sulfolane derivative, creating a unique scaffold that has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include an ethylphenyl group and a methyl-substituted triazole, contributing to its diverse biological activity.

In recent years, the demand for novel heterocyclic compounds like N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has surged due to their role in addressing unmet medical needs. The 1,2,3-triazole moiety, in particular, is a hotspot in pharmaceutical research because of its stability, hydrogen-bonding capacity, and compatibility with bioorthogonal chemistry. This has led to increased searches for "triazole-based drug candidates" and "sulfolane derivatives in medicine," reflecting the growing interest in such compounds.

The synthesis of CAS 924825-04-7 involves multi-step organic reactions, including click chemistry for the triazole ring formation and subsequent amidation. Its sulfolane component enhances solubility and metabolic stability, making it a promising candidate for oral bioavailability studies. These attributes align with current trends in drug design, where researchers prioritize "improving drug-like properties" and "enhancing pharmacokinetics."

From a therapeutic perspective, preliminary studies suggest that N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide may exhibit activity against specific enzymatic targets. This has sparked queries like "triazole carboxamides as enzyme inhibitors" and "sulfolane-containing bioactive molecules" in scientific databases. The compound's mechanism of action, though not fully elucidated, is hypothesized to involve binding to allosteric sites due to its bulky ethylphenyl substituent.

Environmental and safety profiles of CAS 924825-04-7 are also under investigation, as regulatory agencies emphasize "green chemistry in pharmaceutical synthesis." The sulfolane ring's low toxicity and biodegradability make it an attractive feature for sustainable drug development. Additionally, computational modeling of this compound has gained traction, with searches for "in silico ADMET prediction for triazole derivatives" becoming more frequent.

In conclusion, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide exemplifies the intersection of innovative chemistry and therapeutic potential. Its structural complexity and relevance to contemporary research themes ensure its place in ongoing discussions about "next-generation heterocyclic drugs" and "tailored molecular scaffolds." As studies progress, this compound may pave the way for new treatments in precision medicine.